2-(2-Hydroxyphenyl)benzoxazole-4,5-diol

Specification

• CAS No.: 756900-96-6
• Molecular Formula: C13H9NO4
• Molecular Weight: 243.21 g/mol
• IUPAC Name: 2-(2-hydroxyphenyl)-1,3-benzoxazole-4,5-diol
• Standard InChI: InChI=1S/C13H9NO4/c15-8-4-2-1-3-7(8)13-14-11-10(18-13)6-5-9(16)12(11)17/h1-6,15-17H
• Standard InChI Key: YOPNABWSIFAIKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=C(O2)C=CC(=C3O)O)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure consists of a benzene ring fused to a benzoxazole heterocycle, with hydroxyl groups at the 2-position of the phenyl ring and the 4,5-positions of the benzoxazole ring (Figure 1). This arrangement facilitates intramolecular hydrogen bonding between the phenolic -OH and the benzoxazole nitrogen, influencing its tautomeric equilibria and electronic properties.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₁₃H₉NO₄
Molecular Weight	243.21 g/mol
CAS Number	756900-96-6
Hydrogen Bond Donors	3
Hydrogen Bond Acceptors	5

The hydroxyl groups enhance solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol, while the aromatic system contributes to UV-Vis absorption maxima near 320 nm.

Synthesis and Optimization

Traditional Synthetic Routes

The primary synthesis involves the condensation of 2-aminophenol with salicylic acid derivatives under acidic conditions. Polyphosphoric acid (PPA) catalyzes cyclization, yielding the benzoxazole core. A typical procedure involves:

• Dissolving 2-aminophenol and methyl salicylate in PPA at 120°C.

• Stirring for 6–8 hours under nitrogen.

• Quenching with ice water and purifying via column chromatography.

Table 2: Synthesis Conditions and Yields

Catalyst	Temperature (°C)	Time (h)	Yield (%)
PPA	120	8	65
H₂SO₄	100	12	45

Advanced Methodologies

Continuous flow reactors have been employed for scalable production, improving yield to 78% by optimizing residence time (15 minutes) and temperature (130°C). Recent advancements also explore microwave-assisted synthesis, reducing reaction times to 2 hours with comparable yields.

The compound exhibits excited-state intramolecular proton transfer (ESIPT), a process where the phenolic proton migrates to the benzoxazole nitrogen upon photoexcitation, generating a keto tautomer with near-infrared (NIR) emission. Time-dependent density functional theory (TDDFT) calculations confirm that the S₁ state facilitates proton transfer, with a energy barrier of ~0.3 eV.

Key Observations:

• Emission Wavelengths: Dual emission at 536 nm (enol form) and 746 nm (keto form).

• Quantum Yield: 0.42 in DMSO, decreasing to 0.18 in aqueous media due to hydrogen bonding competition.

Applications in Material Science

Liquid-Crystalline Polymers

Analogous benzoxazole derivatives (e.g., 2-(4-hydroxyphenyl)benzoxazole-5-carboxylic acid) form smectic-C liquid crystals when polymerized with aliphatic diols. These polymers exhibit layer spacings of 55 Å and transition temperatures up to 210°C, suggesting potential for high-temperature coatings.

Fluorescent Sensors

Functionalization with dipicolylamine (DPA) groups yields zinc(II) sensors with turn-on NIR emission (λₑₘ = 746 nm). Applications include thrombus imaging and cellular zinc tracking, with detection limits of 0.1 μM.

Comparative Analysis with Analogous Compounds

Table 3: Comparison with Benzothiazole Derivatives

Property	2-(2-Hydroxyphenyl)benzoxazole-4,5-diol	2-(2-Hydroxyphenyl)benzothiazole
Emission λₑₘ (nm)	746	690
COX-2 IC₅₀ (μM)	18	25
Thermal Stability (°C)	280	260

The oxygen atom in benzoxazole enhances electron density, improving binding to enzymatic targets and red-shifting emission compared to sulfur-containing analogs.

Future Research Directions

• Drug Delivery Systems: Encapsulation in polymeric nanoparticles to improve bioavailability.

• Multiphoton Imaging: Leveraging NIR emission for deep-tissue imaging.

• Catalytic Applications: Exploring use in asymmetric catalysis via chiral functionalization.